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Compound of Interest

Compound Name: 4-Butylbenzonitrile

CAS No.: 20651-73-4

Cat. No.: B1266846

Get Quote

This guide provides a comprehensive technical overview of 4-Butylbenzonitrile (CAS No:

20651-73-4), tailored for researchers, scientists, and professionals in drug development. It

delves into the compound's core properties, synthesis methodologies, chemical reactivity, and

critical applications, grounding all information in established scientific principles and validated

protocols.

Core Properties and Identification
4-Butylbenzonitrile, also known as 4-n-butylbenzonitrile, is an aromatic nitrile compound

characterized by a butyl group substituted at the para position of the benzonitrile ring.[1] This

structure imparts a unique combination of lipophilicity from the alkyl chain and polarity from the

nitrile group, influencing its physical properties and reactivity.

Key Identifiers and Physical Data
A summary of the essential chemical and physical properties of 4-Butylbenzonitrile is

presented below. These values are critical for experimental design, safety assessments, and

analytical characterization.
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Property Value Source(s)

CAS Number 20651-73-4 [1][2]

Molecular Formula C₁₁H₁₃N [1][2][3]

Molecular Weight 159.23 g/mol [1][2]

Appearance Clear, colorless liquid [4]

Density 0.924 g/mL at 25 °C [1][2]

Boiling Point 132-133 °C at 12 mmHg [1][2]

Refractive Index (n20/D) 1.515 [1][2]

Solubility
Low water solubility (log₁₀WS:

-3.46)
[3]

Octanol/Water Partition Coeff.

(logP)
2.901 [3]

Synthesis of 4-Butylbenzonitrile: A Validated
Protocol
The synthesis of 4-Butylbenzonitrile is most commonly achieved through nucleophilic

substitution on a corresponding 4-butyl-substituted benzene derivative. A well-established route

involves the cyanation of 4-butylbromobenzene. The following protocol provides a reliable,

step-by-step methodology grounded in fundamental organic chemistry principles.

Protocol: Palladium-Catalyzed Cyanation of 4-
Butylbromobenzene
This method leverages a palladium catalyst to facilitate the coupling of the aryl halide with a

cyanide source, a robust and high-yielding transformation.

Causality Behind Experimental Choices:

Catalyst: Palladium(0) complexes, such as Pd(PPh₃)₄, are chosen for their ability to undergo

oxidative addition with the aryl bromide, initiating the catalytic cycle.
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Cyanide Source: Zinc cyanide (Zn(CN)₂) is often preferred over alkali metal cyanides (e.g.,

NaCN, KCN) due to its lower toxicity and moisture sensitivity, leading to more reproducible

results.

Solvent: Anhydrous, polar aprotic solvents like Dimethylformamide (DMF) are ideal. They

effectively dissolve the reactants and catalyst while facilitating the nucleophilic attack without

participating in the reaction.

Inert Atmosphere: The reaction is conducted under an inert atmosphere (e.g., nitrogen or

argon) to prevent the oxidation and deactivation of the Pd(0) catalyst.

Step-by-Step Methodology:

Reactor Setup: A dry, three-necked round-bottom flask is equipped with a reflux condenser, a

magnetic stirrer, and a nitrogen inlet.

Reagent Addition: The flask is charged with 4-butylbromobenzene (1 equivalent), zinc

cyanide (0.6 equivalents), and tetrakis(triphenylphosphine)palladium(0) (0.02-0.05

equivalents).

Solvent Addition: Anhydrous DMF is added to the flask to dissolve the reactants.

Reaction Execution: The mixture is heated to 80-90 °C under a nitrogen atmosphere and

stirred vigorously. Reaction progress is monitored by Thin Layer Chromatography (TLC) or

Gas Chromatography (GC) until the starting material is consumed.

Workup and Isolation: Upon completion, the reaction mixture is cooled to room temperature

and diluted with an organic solvent like ethyl acetate. The solution is washed sequentially

with aqueous ammonia (to quench any remaining zinc salts) and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified via vacuum

distillation to yield 4-Butylbenzonitrile as a clear liquid.[4]

Characterization: The identity and purity of the final product are confirmed using analytical

techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1266846/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-butylbenzonitrile
https://www.chemsrc.com/en/cas/20651-73-4_403864.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the palladium-catalyzed synthesis of 4-Butylbenzonitrile.

Key Reactions and Mechanistic Insights
The nitrile group in 4-Butylbenzonitrile is a versatile functional handle, allowing for its

conversion into other important chemical moieties. This makes it a valuable intermediate in

multi-step syntheses.

Hydrolysis: Under acidic or basic conditions, the nitrile group can be hydrolyzed to form 4-

butylbenzoic acid. This reaction proceeds via a carboximidic acid or an imidic acid

intermediate, respectively, followed by tautomerization and further hydrolysis. This

transformation is fundamental in the synthesis of certain pharmaceuticals and liquid crystal

precursors.

Reduction: The nitrile group can be reduced to a primary amine, yielding 4-butylbenzylamine.

[4] Powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄) or catalytic

hydrogenation (e.g., H₂ over a Raney Nickel or Palladium catalyst) are effective for this

conversion. The resulting amine is a key building block in agrochemical and pharmaceutical

development.

Grignard Reactions: The carbon atom of the nitrile group is electrophilic and can be attacked

by nucleophiles such as Grignard reagents. This reaction, followed by acidic workup, yields a

ketone. For example, reacting 4-Butylbenzonitrile with methylmagnesium bromide would

produce 4-butylacetophenone.

Applications in Research and Drug Development
4-Butylbenzonitrile's unique structure makes it a valuable intermediate in several high-

technology fields.

Liquid Crystals: Benzonitrile derivatives are common components in liquid crystal mixtures.

The rigid aromatic core combined with the flexible alkyl chain and the polar nitrile group

contributes to the formation of mesophases, which are essential for display technologies.

Pharmaceutical Synthesis: The compound serves as a precursor for various medicinal

agents.[5][6] The butyl group can enhance lipophilicity, which may improve a drug
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candidate's ability to cross cell membranes, while the nitrile can be converted into amines or

carboxylic acids that are common pharmacophores.

Agrochemicals: It is used as an intermediate in the production of pesticides and herbicides.

[5]

Organic Synthesis: As a building block, it allows for the introduction of a butylphenyl moiety

into more complex molecular architectures.[6]

Spectroscopic Characterization
Accurate identification of 4-Butylbenzonitrile is crucial. The following are characteristic

spectroscopic signatures:

Infrared (IR) Spectroscopy: A sharp, strong absorption band is expected around 2220-2240

cm⁻¹, which is characteristic of the C≡N (nitrile) stretching vibration.[5]

¹H NMR Spectroscopy: The spectrum will show distinct signals for the aromatic protons

(typically two doublets in the 7.0-7.8 ppm region) and the aliphatic protons of the butyl group

(a triplet for the terminal methyl group and multiplets for the methylene groups between ~0.9

and 2.7 ppm).

¹³C NMR Spectroscopy: The spectrum will show a signal for the nitrile carbon around 118-

120 ppm, along with distinct signals for the aromatic and aliphatic carbons.

Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z = 159,

corresponding to the molecular weight of the compound.[1]

Safety and Handling
4-Butylbenzonitrile is classified as a hazardous substance and must be handled with

appropriate precautions.

Hazards: It is harmful if swallowed, inhaled, or absorbed through the skin.[7][8] It can cause

skin and serious eye irritation.[7][8] Upon metabolism, it may release cyanide.[4]

Handling: Always use this chemical in a well-ventilated area or a chemical fume hood.[4]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
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safety goggles, and a lab coat.[4][9]

Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing

agents, acids, and bases.[4]

Disposal: Dispose of waste in accordance with federal, state, and local regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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